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Compound of Interest

Compound Name: Lithium oleate

Cat. No.: B13797909

Introduction: Lithium oleate (CAS No. 7384-22-7) is the lithium salt of oleic acid, a
monounsaturated omega-9 fatty acid.[1][2] It is classified as a lithium soap, a metal salt of a
fatty acid. This compound is of significant interest in various industrial applications, particularly
in the formulation of lubricating greases where it acts as a thickener, providing excellent
thermal stability and water resistance. For professionals in drug development, while lithium
oleate itself is not a primary active pharmaceutical ingredient, the pharmacology of the lithium
ion is of profound importance in psychiatry. This guide provides a comprehensive overview of
the chemical properties, experimental protocols, and potential areas of research relevance for
lithium oleate.

Core Chemical and Physical Properties

The fundamental properties of lithium oleate are crucial for its application and handling. These
characteristics determine its behavior in various chemical environments.
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Property Value Reference
CAS Number 7384-22-7 [1]
Molecular Formula C18H33LiO2 [1]
Molecular Weight 288.4 g/mol [31[4]
IUPAC Name lithium;(92Z)-octadec-9-enoate [2]

Boiling Point 360°C at 760 mmHg [3]

Flash Point 270.1°C [3]

EC Number 230-960-8 [3]

- Generally soluble in non-polar
Solubility . [5]
organic solvents.

Experimental Protocols

Detailed methodologies are essential for the synthesis and analysis of lithium oleate in a
research setting. The following sections provide standardized protocols.

Synthesis of Lithium Oleate via Neutralization

Lithium oleate is typically synthesized through a direct neutralization (saponification) reaction
between oleic acid and a lithium source, most commonly lithium hydroxide. This process is
analogous to the preparation of other lithium soaps used in grease manufacturing.[6]

Methodology:

o Reactant Preparation: A calculated molar equivalent of high-purity oleic acid is dissolved in a
suitable solvent, such as ethanol or a water-ethanol mixture, within a jacketed glass reactor
equipped with an overhead stirrer and a reflux condenser.

¢ Lithium Hydroxide Solution: A stoichiometric amount of lithium hydroxide monohydrate
(LIOH-H20) is dissolved in deionized water.

e Reaction: The lithium hydroxide solution is added dropwise to the oleic acid solution at a
controlled temperature, typically between 80°C and 100°C, with constant, moderate
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agitation.[6]

Saponification: The mixture is heated and stirred for approximately 1-2 hours to ensure the
saponification reaction goes to completion.[6] The pH of the mixture can be monitored to
track the progress of the neutralization.

Solvent Removal & Isolation: The solvent (ethanol and water) is removed via distillation. The
resulting solid paste is then transferred to a vacuum oven and dried to yield the final lithium
oleate product.

Purification: The crude lithium oleate can be further purified by washing with a non-polar
solvent like hexane to remove any unreacted oleic acid, followed by re-drying.
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4 )

Workflow: Synthesis of Lithium Oleate

1. Dissolve Oleic Acid 2. Prepare Agueous
in Solvent LiOH Solution

3. Add LiOH to Oleic Acid
(80-100°C)

4. Stir & Heat (1-2h)
for Saponification

5. Remove Solvent
& Dry Product

6. Purify by Washing
(Optional)

Final Product:
Lithium Oleate Powder
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(Workflow: Analysis of Lithium Oleate by IC-MS )

1. Sample Dissolution
& Dilution

2. Filtration
(0.45 um filter)

3. Injection into
IC System

.

4. Chromatographic Separation
(Anion/Cation Exchange)

.

5. Detection
(Conductivity & MS)

6. Data Analysis
(Identify & Quantify)

Confirmed Identity &
Concentration of Li+ and Oleate-
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4 Simplified Signaling Pathways of the Lithium lon (Li+) )
GSK-3 Pathway
Phosphatases p-GSK-3B
. i Akt/PKB (Inactive)
Inhibits (Active)
Lithium lon (Li+)
Modulation of:
- Neurotransmission
- Neuroprotection
Inhibits - Gene Expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Lithium Oleate: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13797909#lithium-oleate-cas-number-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.aidic.it/cet/18/65/097.pdf
https://www.benchchem.com/product/b13797909#lithium-oleate-cas-number-and-chemical-properties
https://www.benchchem.com/product/b13797909#lithium-oleate-cas-number-and-chemical-properties
https://www.benchchem.com/product/b13797909#lithium-oleate-cas-number-and-chemical-properties
https://www.benchchem.com/product/b13797909#lithium-oleate-cas-number-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13797909?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13797909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

